[1-(2,4-Dimethoxyphenyl)ethyl]methylamine hydrobromide
CAS No.: 1609409-40-6
Cat. No.: VC8079124
Molecular Formula: C11H18BrNO2
Molecular Weight: 276.17
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1609409-40-6 |
|---|---|
| Molecular Formula | C11H18BrNO2 |
| Molecular Weight | 276.17 |
| IUPAC Name | 1-(2,4-dimethoxyphenyl)-N-methylethanamine;hydrobromide |
| Standard InChI | InChI=1S/C11H17NO2.BrH/c1-8(12-2)10-6-5-9(13-3)7-11(10)14-4;/h5-8,12H,1-4H3;1H |
| Standard InChI Key | RLUIIBJNNOJQQB-UHFFFAOYSA-N |
| SMILES | CC(C1=C(C=C(C=C1)OC)OC)NC.Br |
| Canonical SMILES | CC(C1=C(C=C(C=C1)OC)OC)NC.Br |
Introduction
Chemical Identity and Structural Properties
Molecular Characteristics
The compound is a hydrobromide salt with the following structural features:
-
Core structure: Phenethylamine derivative.
-
Substituents:
-
Methoxy (-OCH₃) groups at positions 2 and 4 of the phenyl ring.
-
Methylamine (-CH₂NHCH₃) group on the ethyl side chain.
-
Table 1: Molecular Data
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C₁₁H₁₈BrNO₂ | |
| Molecular Weight | 276.17 g/mol | |
| IUPAC Name | 1-(2,4-Dimethoxyphenyl)-N-methylethanamine hydrobromide | |
| SMILES | CNCC(C1=CC(=C(C=C1)OC)OC)Br | |
| CAS Number | 1609409-40-6 |
Spectral Data
-
NMR: The ¹H-NMR spectrum (CD₃OD) exhibits signals at δ 2.26 ppm (3H, s, methylamine), δ 3.81 ppm (6H, s, methoxy groups), and δ 6.70 ppm (3H, aromatic protons) .
-
Mass Spectrometry: The molecular ion peak (M⁺) appears at m/z 275.05 (calculated for C₁₁H₁₈BrNO₂) .
Synthesis and Industrial Preparation
Key Synthetic Routes
The compound is synthesized via reductive amination or hydrogenation of precursor ketones. A representative method involves:
-
Houben-Hoesch Reaction: Condensation of 2,4-dimethoxyphenylacetone with methylamine in methanol under acidic conditions .
-
Cyanoborohydride Reduction: Sodium cyanoborohydride reduces the intermediate imine to the secondary amine .
-
Salt Formation: Reaction with hydrobromic acid yields the hydrobromide salt .
Table 2: Synthesis Parameters
| Step | Conditions | Yield |
|---|---|---|
| Imine Formation | Methanol, HCl, 25°C, 12h | 85–90% |
| Reduction | NaBH₃CN, pH 4–6, 48h | 75–80% |
| Salt Precipitation | HBr in EtOH, 0°C | 90–95% |
Industrial-Scale Optimization
-
Catalysis: Palladium on carbon (Pd/C) enhances hydrogenation efficiency at 60–100 psi H₂ and 55–65°C .
-
Purity Control: Recrystallization from ethanol/water mixtures achieves >98% purity .
Pharmacological and Biomedical Applications
Antiulcer Activity
Structural analogs of this compound, such as N-[2-(3,4-dimethoxyphenyl)ethyl]-2-phenylaminoacetamide, demonstrate significant antiulcer activity in rodent models. Mechanistic studies suggest inhibition of gastric acid secretion and mucosal protection .
Table 3: Pharmacological Data (Analogues)
| Compound | ED₅₀ (mg/kg, intraperitoneal) | Oral Bioavailability |
|---|---|---|
| DQ-2511 (Analog) | 50 | 40–50% |
| Lead Compound (15) | 100 | <10% |
Analytical Characterization
Gas Chromatography-Mass Spectrometry (GC-MS)
-
Column: DB-5MS (30 m × 0.25 mm, 0.25 μm).
-
Conditions: Oven ramp from 70°C to 300°C at 15°C/min.
-
Detection: Characteristic fragments at m/z 182 (M⁺-Br), 167 (C₉H₁₁O₂⁺) .
High-Performance Liquid Chromatography (HPLC)
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume